Cas no 126718-04-5 (1H-Indole-2-carboxylicacid, 1-(cyanomethyl)-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylicacid, 1-(cyanomethyl)-, ethyl ester
• CAS No: 126718-04-5
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD02928408
• CID: 103355
• PubChem ID: 713238
• Update Time: 2025-11-02

1H-Indole-2-carboxylicacid, 1-(cyanomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 1-(cyanomethyl)-, ethyl ester
• Ethyl 1-(cyanomethyl)-1H-indol-2-carboxylate
• ETHYL 1-(CYANOMETHYL)-1H-INDOLE-2-CARBOXYLATE
• ethyl 1-(cyanomethyl)indole-2-carboxylate
• 1-cyanomethyl-1H-indole-2-carboxylic acid ethyl ester
• ethyl 1-cyanomethylindole-2-carboxylate
• BORDUBSKEZATIX-UHFFFAOYSA-N
• AKOS024325395
• C90391
• SR-01000533601-1
• MFCD02928408
• SY257803
• SCHEMBL1392918
• AB12730
• DTXSID40351907
• SR-01000533601
• Oprea1_522938
• 1H-Indole-2-carboxylic acid, 1-(cyanomethyl)-, ethyl ester
• 126718-04-5
• DB-319295
• AE-473/41546246

• MDL： MFCD02928408
• Inchi： 1S/C13H12N2O2/c1-2-17-13(16)12-9-10-5-3-4-6-11(10)15(12)8-7-14/h3-6,9H,2,8H2,1H3
• InChI Key： BORDUBSKEZATIX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=CC=CC=2N1CC#N)=O

Computed Properties

• Exact Mass: 228.09000
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.02000
• LogP: 2.34158

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1H-Indole-2-carboxylicacid, 1-(cyanomethyl)-, ethyl ester

Comprehensive Guide to 1H-Indole-2-carboxylic acid, 1-(cyanomethyl)-, ethyl ester (CAS No. 126718-04-5)

1H-Indole-2-carboxylic acid, 1-(cyanomethyl)-, ethyl ester (CAS No. 126718-04-5) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative of indole-2-carboxylic acid features a unique cyanomethyl substitution at the 1-position, making it valuable for synthesizing bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly for developing kinase inhibitors and antimicrobial agents.

The growing interest in heterocyclic compounds like 1H-Indole-2-carboxylic acid derivatives stems from their structural versatility in medicinal chemistry. Recent studies highlight its potential as a building block for small molecule therapeutics targeting inflammatory diseases and metabolic disorders. The ethyl ester moiety enhances the compound's solubility, facilitating its use in various synthetic protocols.

From a synthetic chemistry perspective, CAS 126718-04-5 demonstrates excellent reactivity in Pd-catalyzed cross-coupling reactions, a hot topic in modern organic synthesis. Its indole core structure allows diverse functionalization, making it attractive for creating compound libraries in high-throughput screening. Many researchers search for "indole-2-carboxylic ester synthesis" or "cyanomethyl indole applications" when working with this compound.

The compound's physicochemical properties include moderate lipophilicity (logP ~2.1) and good stability under standard laboratory conditions. These characteristics make 1-(cyanomethyl)-1H-indole-2-carboxylic acid ethyl ester suitable for various formulation studies. Recent patent literature reveals its use in developing anticancer prodrugs and neuroprotective agents, aligning with current pharmaceutical trends.

Quality control of 126718-04-5 typically involves HPLC analysis with UV detection, ensuring ≥98% purity for research applications. The compound shows excellent compatibility with common organic solvents including DMSO, methanol, and dichloromethane. Storage recommendations suggest keeping the material at 2-8°C under inert atmosphere to maintain long-term stability.

Market analysis indicates growing demand for functionalized indole derivatives like this compound, particularly in the Asia-Pacific region. Pharmaceutical companies frequently search for "indole-2-carboxylate suppliers" and "custom indole synthesis" services. The compound's price stability and reliable supply chain make it attractive for contract research organizations.

Recent advancements in green chemistry have explored eco-friendly synthesis routes for 1H-Indole-2-carboxylic acid, 1-(cyanomethyl)-, ethyl ester. Microwave-assisted synthesis and biocatalytic methods show promise for reducing environmental impact while maintaining high yields. These developments respond to increasing industry focus on sustainable pharmaceutical manufacturing.

Structural analogs of CAS 126718-04-5 have shown interesting structure-activity relationships in recent drug discovery projects. The cyanomethyl group appears crucial for binding affinity in several enzyme targets, explaining the compound's popularity in medicinal chemistry research. Computational studies using molecular docking techniques help predict its interactions with biological targets.

For analytical chemists, 1-(cyanomethyl)-1H-indole-2-carboxylic acid ethyl ester presents characteristic peaks in both 1H NMR (δ 1.35 ppm for ethyl CH3) and 13C NMR (δ 115 ppm for CN group) spectra. These spectral features aid in compound identification and purity assessment. Mass spectrometry typically shows a molecular ion peak at m/z 228 [M+H]+.

The future research potential of 126718-04-5 remains significant, particularly in developing targeted therapies and diagnostic agents. Its structural features allow conjugation with various imaging moieties, making it valuable for theranostic applications. Continued innovation in indole chemistry will likely uncover new applications for this versatile building block.